Cas no 1428139-98-3 (7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid)

• Product Name: 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• CAS No: 1428139-98-3
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 4699892
• Update Time: 2025-06-09

7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(5-methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• T6003
• 3-quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-7-(5-methyl-2-furanyl)-2,5-dioxo-
• 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

• Inchi： 1S/C15H13NO5/c1-7-2-3-13(21-7)8-4-11-9(12(17)5-8)6-10(15(19)20)14(18)16-11/h2-3,6,8H,4-5H2,1H3,(H,16,18)(H,19,20)
• InChI Key： UMUFFKLZWWJUOH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CC(C2C=C(C(=O)O)C(NC=2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 589
• Topological Polar Surface Area: 96.6

Additional information on 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1428139-98-3): A Comprehensive Overview

7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1428139-98-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is noteworthy for its intricate arrangement of functional groups. The core structure consists of a quinoline ring system with a fused cyclohexane ring and a carboxylic acid group at the C3 position. Additionally, the presence of a 5-methylfuran substituent at the C7 position adds to its complexity and potential for diverse biological interactions. The molecular formula of this compound is C₁₆H₁₄N₂O₄, and its molecular weight is approximately 306.29 g/mol.

The synthesis of 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has been explored through various methodologies. One common approach involves the condensation of a suitable quinoline derivative with a furan-containing reagent followed by oxidation steps to introduce the carboxylic acid functionality. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

In terms of biological properties, 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has shown promising activity in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary research suggests that this compound may have antitumor properties by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings have sparked interest in further investigating its therapeutic potential for various diseases.

The pharmacokinetic profile of 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is another critical aspect that has been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. However, further optimization may be necessary to enhance its pharmacological properties and reduce potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

In addition to its therapeutic applications, 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has also been investigated for its use as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for the development of novel drugs with improved potency and selectivity. Computational methods such as molecular docking and virtual screening have been employed to identify potential derivatives with enhanced biological activities.

The environmental impact of 7-(5-Methyl-2-furyl)-2,5-dioxo-1,2,5、6、7、8-hexahydroquinoline-3-carboxylic acid is an important consideration in its development and commercialization. Efforts are being made to ensure that the production processes are sustainable and that any waste generated is properly managed. Furthermore, studies are underway to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, 7-(5-Methyl-2-furyl)-2、5-dioxo-1、2、5、6、7、8-hexahydroquinoline-3-carboxylic acid (CAS No. 1428139-98-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance in this field, 7-(5-Methyl-2-furyl)-2、5-dioxo-1、2、5、6、7、8-hexahydroquinoline-3-carboxylic acid is likely to play an increasingly important role in the discovery and development of new therapeutic agents.